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Compound of Interest

Compound Name: 6-Bromo-2-naphthoic acid

Cat. No.: B044796

Essential Safety and Handling Guide for 6-
Bromo-2-naphthoic Acid

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-2-naphthoic acid. Adherence to these procedures is essential for ensuring laboratory
safety and minimizing environmental impact.

Hazard Identification and Physicochemical
Properties

6-Bromo-2-naphthoic acid is a pale brown, crystalline powder.[1][2] It is classified as an
irritant to the eyes, skin, and respiratory system.[2] While comprehensive toxicological data is
limited, it is harmful if inhaled, ingested, or comes into contact with skin.[2]

Table 1: Physicochemical Data for 6-Bromo-2-naphthoic Acid
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Property Value References

Molecular Formula C11H7BroO:2 [1112]

Molar Mass 251.08 g/mol [1][2]
Pale brown or white crystalline

Appearance [11[2]
powder

Melting Point 294-295 °C [1112][31[4]

Boiling Point 387.3 £ 17.0 °C (Predicted) [1][2]14]
Insoluble in water. Slightly

Solubility soluble in DMSO and [1121[3114]
methanol.

Density 1.648 + 0.06 g/cm3 (Predicted) [1112]14]

Flash Point 188 °C [2]

pKa 4.06 £ 0.30 (Predicted) [1112114]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure. The following equipment must be worn at
all times when handling 6-Bromo-2-naphthoic acid.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye Protection

Chemical safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards.

Protects against dust particles

and potential splashes.

Hand Protection

Nitrile rubber gloves (minimum

8 mil thickness).

Provides resistance to a broad
range of chemicals, including
organic acids. Butyl rubber
gloves are also a suitable

alternative.[5]

Body Protection

A fully buttoned laboratory
coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or
P95 respirator is
recommended, especially
when handling larger
quantities or when adequate
ventilation is not guaranteed.
For significant aerosol
generation, a half-mask
respirator with organic
vapor/acid gas cartridges and
P95 particulate filters may be

necessary.

Prevents inhalation of irritating

dust particles.

Operational Plan: Step-by-Step Handling Protocol

All handling of 6-Bromo-2-naphthoic acid should be conducted within a certified chemical

fume hood to minimize inhalation exposure.

Experimental Workflow for Handling 6-Bromo-2-naphthoic Acid
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Experimental Workflow: Handling 6-Bromo-2-naphthoic Acid

Preparation

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace in Fume Hood
(Cover with absorbent liner)

Handling
4

Weigh the required amount of
6-Bromo-2-naphthoic acid
using a tared weigh boat.

'

Carefully transfer the powder to
the reaction vessel.

'

Add solvent and proceed with
the experimental procedure.

Cleanup and Disposal

Decontaminate workspace and equipment
with an appropriate solvent.

Dispose of solid waste in a designated
'Halogenated Organic Waste' container.

Remove and dispose of gloves
in the appropriate waste stream.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 6-Bromo-2-naphthoic acid.
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Emergency Procedures

In the event of an exposure or spill, immediate action is crucial.

Table 3: First Aid and Emergency Measures

Exposure Type

Procedure

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Immediately
wash the affected area with soap and plenty of
water for at least 15 minutes. Seek medical

attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Minor Spill

Wearing appropriate PPE, carefully sweep up
the solid material, avoiding dust generation.
Place in a sealed, labeled container for
hazardous waste disposal. Clean the spill area

with a suitable solvent.

Major Spill

Evacuate the area and prevent entry. Contact
your institution's environmental health and

safety department immediately.

Disposal Plan: Step-by-Step Protocol
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As a halogenated aromatic compound, 6-Bromo-2-naphthoic acid and its contaminated waste
must be disposed of as hazardous waste. Do not dispose of it down the drain or in regular
trash.

Disposal Workflow for 6-Bromo-2-naphthoic Acid Waste

Disposal Workflow for Halogenated Organic Waste

Waste Collection

Collect all solid waste containing Collect all liquid waste containing

6-Bromo-2-naphthoic acid (e.g., residual powder,

6-Bromo-2-naphthoic acid in a separate,
contaminated weigh boats, and paper towels).

compatible container.

\
Segregatioiand Labelin

Place waste into a designated
'Halogenated Organic Waste' container.

l

Ensure the waste container is clearly labeled
with ‘Hazardous Waste,' the full chemical name,
and the approximate amount.

Storage and Disposal

Store the sealed waste container in a
designated satellite accumulation area.

Arrange for pickup and disposal by your
institution's licensed hazardous waste management service.

Click to download full resolution via product page

Caption: A procedural diagram for the proper disposal of 6-Bromo-2-naphthoic acid waste.
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By adhering to these safety protocols, researchers can minimize the risks associated with the
handling and disposal of 6-Bromo-2-naphthoic acid, ensuring a safe and compliant laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b044796?utm_src=pdf-body
https://www.benchchem.com/product/b044796?utm_src=pdf-custom-synthesis
https://www.nbinno.com/?news/gp-6-bromo-2-naphthoic-acid-comprehensive-overview-and-applications
https://www.chembk.com/en/chem/6-bromo-2-naphthoic%20acid
https://www.chemwhat.com/6-bromo-2-naphthoic-acid-cas-5773-80-8/
https://m.chemicalbook.com/ProductChemicalPropertiesCB2467951_EN.htm
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b044796#personal-protective-equipment-for-handling-6-bromo-2-naphthoic-acid
https://www.benchchem.com/product/b044796#personal-protective-equipment-for-handling-6-bromo-2-naphthoic-acid
https://www.benchchem.com/product/b044796#personal-protective-equipment-for-handling-6-bromo-2-naphthoic-acid
https://www.benchchem.com/product/b044796#personal-protective-equipment-for-handling-6-bromo-2-naphthoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b044796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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